N-(4-methoxyphenyl)-4-(methylsulfonyl)-3,4-dihydro-2H-1,4-benzoxazine-2-carboxamide

• Molecular Formula: C17H18N2O5S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: N-(4-methoxyphenyl)-4-methylsulfonyl-2,3-dihydro-1,4-benzoxazine-2-carboxamide
• InChI: InChI=1S/C17H18N2O5S/c1-23-13-9-7-12(8-10-13)18-17(20)16-11-19(25(2,21)22)14-5-3-4-6-15(14)24-16/h3-10,16H,11H2,1-2H3,(H,18,20)
• InChI Key: HILRJARLKXBAAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2CN(C3=CC=CC=C3O2)S(=O)(=O)C

Description

4-METHANESULFONYL-N-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE is a chemical compound with a complex structure that includes a benzoxazine ring, a methanesulfonyl group, and a methoxyphenyl group

Preparation Methods

The synthesis of 4-METHANESULFONYL-N-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE typically involves multiple steps, including the formation of the benzoxazine ring and the introduction of the methanesulfonyl and methoxyphenyl groups. The reaction conditions often require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve optimization of these synthetic routes to scale up the production while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions.

Scientific Research Applications

4-METHANESULFONYL-N-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s interactions with biological molecules are studied to understand its potential as a biochemical tool.

Medicine: Research is conducted to explore its potential therapeutic effects and its role in drug development.

Industry: It is used in the development of new materials with specific properties

Mechanism of Action

The mechanism of action of 4-METHANESULFONYL-N-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE involves its interaction with specific molecular targets. These interactions can affect various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

Similar compounds include:

• 2-Chloro-4-methanesulfonyl-N-(4-methoxyphenyl)benzamide
• 4-methanesulfonyl-N-[(4-methoxyphenyl)methyl]aniline These compounds share structural similarities but differ in specific functional groups and their positions. The uniqueness of 4-METHANESULFONYL-N-(4-METHOXYPHENYL)-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-2-CARBOXAMIDE lies in its specific combination of functional groups, which confer distinct chemical properties and potential applications .